![molecular formula C25H26N4O3 B3015324 5-methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1-phenylpyrazole-4-carboxamide CAS No. 1286697-66-2](/img/structure/B3015324.png)
5-methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1-phenylpyrazole-4-carboxamide
Description
5-methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1-phenylpyrazole-4-carboxamide is a useful research compound. Its molecular formula is C25H26N4O3 and its molecular weight is 430.508. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry
Anticancer Properties: This compound exhibits promising anticancer potential due to its unique structure. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. Preliminary studies suggest that it interferes with cell proliferation and induces apoptosis, making it a candidate for further drug development .
Anti-HIV Activity: Given its intricate scaffold, this compound has been evaluated for anti-HIV properties. Molecular docking studies indicate potential interactions with viral enzymes, making it an interesting lead compound for antiretroviral drug design .
Organic Synthesis
Multicomponent Reactions: The compound’s synthesis involves a tandem Knoevenagel–Michael protocol, utilizing phenylglyoxal hydrate, 1,3-dimethylbarbituric acid, and 4-hydroxy-6-methyl-2H-pyran-2-one. Multicomponent reactions (MCRs) are powerful tools for creating diverse molecular structures efficiently. This compound’s formation exemplifies the utility of MCRs in organic synthesis .
Green Chemistry
Atom Economy: The one-pot synthesis of this compound demonstrates green chemistry principles. By avoiding complex purification steps and minimizing waste, it contributes to sustainable synthesis practices .
Heterocycle Reactions
Novel Heterocyclic Scaffold: The compound’s unique heterocyclic framework makes it valuable for exploring new reaction pathways and designing functional materials. Researchers have investigated its reactivity in various heterocycle-forming reactions .
Materials Science
Potential Ligand: Due to its aromatic and heterocyclic moieties, this compound could serve as a ligand in coordination chemistry. Researchers have explored its metal-binding properties and potential applications in catalysis or materials design .
Pharmacophore Modeling
Predicting Biological Activity: Using computational methods, scientists have generated pharmacophore models for this compound. These models predict potential interactions with biological targets, aiding in drug discovery efforts .
properties
IUPAC Name |
5-methyl-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)-1-phenylpyrazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O3/c1-17-22(16-26-29(17)20-8-3-2-4-9-20)24(30)27-18-10-11-23-21(15-18)25(31)28-13-6-5-7-19(28)12-14-32-23/h2-4,8-11,15-16,19H,5-7,12-14H2,1H3,(H,27,30) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FVWVNNZFYUMNLS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3=CC4=C(C=C3)OCCC5CCCCN5C4=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
430.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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